Cas no 2248344-62-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3,5-dimethoxyphenyl)cyclopentane-1-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3,5-dimethoxyphenyl)cyclopentane-1-carboxylate
• CAS No: 2248344-62-7
• MF: C₂₂H₂₁NO₆
• MW: 395.405246496201
• CID: 6184901
• PubChem ID: 165727019
• Update Time: 2025-08-04

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3,5-dimethoxyphenyl)cyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3,5-dimethoxyphenyl)cyclopentane-1-carboxylate
• 2248344-62-7
• EN300-6524955

• Inchi： 1S/C22H21NO6/c1-27-15-11-14(12-16(13-15)28-2)22(9-5-6-10-22)21(26)29-23-19(24)17-7-3-4-8-18(17)20(23)25/h3-4,7-8,11-13H,5-6,9-10H2,1-2H3
• InChI Key： WFHGQUZQUSPYKF-UHFFFAOYSA-N
• SMILES： O(C(C1(C2C=C(C=C(C=2)OC)OC)CCCC1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 395.13688739g/mol
• Monoisotopic Mass: 395.13688739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 622
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 82.1Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3,5-dimethoxyphenyl)cyclopentane-1-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3,5-dimethoxyphenyl)cyclopentane-1-carboxylate (CAS No. 2248344-62-7)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3,5-dimethoxyphenyl)cyclopentane-1-carboxylate, identified by its CAS number 2248344-62-7, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to a class of heterocyclic compounds characterized by a fused ring system, which often exhibits remarkable biological activity. The presence of multiple functional groups, including a dioxo moiety and an isoindol core, contributes to its unique chemical properties and potential applications in drug discovery.

The dioxo group, also known as a ketone or carbonyl group conjugated with an oxygen atom, plays a crucial role in determining the reactivity and electronic structure of the compound. This feature is particularly relevant in the context of organic synthesis, where such groups are frequently employed as key intermediates in the construction of more complex molecules. The isoindol scaffold, on the other hand, is a well-known pharmacophore that has been extensively studied for its potential in modulating various biological pathways.

The 3,5-dimethoxyphenyl substituent appended to the cyclopentane ring introduces additional electronic and steric effects that can influence the compound's interactions with biological targets. This particular arrangement of functional groups makes 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3,5-dimethoxyphenyl)cyclopentane-1-carboxylate a promising candidate for further investigation in the development of novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of isoindole derivatives due to their diverse biological activities. Studies have demonstrated that isoindole-based compounds can exhibit properties such as anti-inflammatory, antimicrobial, and anticancer effects. The specific arrangement of atoms in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3,5-dimethoxyphenyl)cyclopentane-1-carboxylate may contribute to its ability to interact with biological macromolecules in unique ways.

One of the most compelling aspects of this compound is its structural complexity, which allows for a high degree of molecular diversity when incorporated into drug-like scaffolds. The combination of a rigid heterocyclic core with flexible side chains provides a versatile platform for medicinal chemists to explore. This structural motif has been shown to enhance binding affinity and selectivity towards target enzymes and receptors.

Recent advances in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular docking studies have suggested that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3,5-dimethoxyphenyl)cyclopentane-1-carboxylate may interact with proteins involved in metabolic pathways relevant to diseases such as diabetes and cancer. These computational predictions provide a strong rationale for further experimental validation.

The synthesis of this compound presents both challenges and opportunities for synthetic chemists. The presence of multiple stereocenters and functional groups requires careful planning to ensure high yields and purity. However, the development of efficient synthetic routes would significantly enhance its accessibility for further research. Modern synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis techniques, offer promising avenues for constructing this complex molecule.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yli 1-(3,5)-dimethoxyphenyl)cyclopentane, with CAS number 2248344, represents an intriguing compound with potential therapeutic applications. Its unique structural features and predicted biological activities make it a valuable subject for further investigation in pharmaceutical research. As our understanding of molecular interactions continues to evolve, this compound may play a significant role in the development of next-generation drugs targeting various diseases.